(S)-3-Amino-3-(2-ethoxyphenyl)-N-methylpropanamide

• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: (3S)-3-amino-3-(2-ethoxyphenyl)-N-methylpropanamide
• InChI: InChI=1S/C12H18N2O2/c1-3-16-11-7-5-4-6-9(11)10(13)8-12(15)14-2/h4-7,10H,3,8,13H2,1-2H3,(H,14,15)/t10-/m0/s1
• InChI Key: WUUHMXWRKVJMEV-JTQLQIEISA-N
• Isomeric SMILES: CCOC1=CC=CC=C1[C@H](CC(=O)NC)N
• Canonical SMILES: CCOC1=CC=CC=C1C(CC(=O)NC)N

Description

(S)-3-Amino-3-(2-ethoxyphenyl)-N-methylpropanamide is an organic compound with a complex structure that includes an amino group, an ethoxyphenyl group, and a methylpropanamide group

Preparation Methods

The synthesis of (S)-3-Amino-3-(2-ethoxyphenyl)-N-methylpropanamide typically involves multiple steps. One common synthetic route includes the reaction of 2-ethoxybenzaldehyde with a suitable amine to form an imine intermediate. This intermediate is then reduced to the corresponding amine, followed by acylation to introduce the N-methylpropanamide group. The reaction conditions often involve the use of reducing agents such as sodium borohydride and acylating agents like acetic anhydride .

Chemical Reactions Analysis

(S)-3-Amino-3-(2-ethoxyphenyl)-N-methylpropanamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like bromine, leading to the formation of brominated derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride to yield reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amino group, using reagents like alkyl halides.

Scientific Research Applications

(S)-3-Amino-3-(2-ethoxyphenyl)-N-methylpropanamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (S)-3-Amino-3-(2-ethoxyphenyl)-N-methylpropanamide involves its interaction with specific molecular targets. It is believed to bind to certain enzymes or receptors, modulating their activity. The exact pathways and targets are still under investigation, but preliminary studies suggest that it may influence cellular signaling pathways and gene expression .

Comparison with Similar Compounds

(S)-3-Amino-3-(2-ethoxyphenyl)-N-methylpropanamide can be compared with other similar compounds, such as:

(E)-4-(2-methoxyphenyl)amino-4-oxobut-2-enoic acid: This compound has a similar structure but includes a methoxy group instead of an ethoxy group.

N-(2-ethoxyphenyl)-2-(3-(4-fluorophenyl)methyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide: This compound shares the ethoxyphenyl group but has a more complex thieno[3,2-d]pyrimidine core.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.